Cas no 35808-40-3 (1H,2H,3H,4H-pyrido[2,3-b]pyrazine)

• Product Name: 1H,2H,3H,4H-pyrido[2,3-b]pyrazine
• CAS No: 35808-40-3
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD08062758
• CID: 293244
• PubChem ID: 12531338
• Update Time: 2025-04-19

1H,2H,3H,4H-pyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydropyrido[2,3-b]pyrazine
• Pyrido[2,3-b]pyrazine, 1,2,3,4-tetrahydro-
• tetrahydro-1,2,3,4 pyrido<2,3-b>pyrazine
• Tetrahydro-1,2,3,4-pyrido-<2,3-b>pyrazin
• 1,2,3,4-TETRAHYDRO-PYRIDO[2,3-B]PYRAZINE
• 1H,2H,3H,4H-pyrido[2,3-b]pyrazine
• tetrahydropyridopyrazine
• HOFCYSNYAFJTSI-UHFFFAOYSA-N
• MB05240
• AB0024455
• ST2408415
• W5731
• A6239
• Z1342208350
• MFCD08062758
• EN300-99377
• FT-0648553
• DS-10637
• CCG-322789
• CS-0019165
• 35808-40-3
• SCHEMBL516458
• F6170-0034
• DTXSID20501529
• AKOS006283987
• Z1198175971

• MDL： MFCD08062758
• Inchi： 1S/C7H9N3/c1-2-6-7(9-3-1)10-5-4-8-6/h1-3,8H,4-5H2,(H,9,10)
• InChI Key： HOFCYSNYAFJTSI-UHFFFAOYSA-N
• SMILES： N1C2C=CC=NC=2NCC1

Computed Properties

• Exact Mass: 135.08000
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 318.5±31.0 °C at 760 mmHg
• Flash Point: 146.4±24.8 °C
• Refractive Index: 1.548
• PSA: 36.95000
• LogP: 1.19500
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1H,2H,3H,4H-pyrido[2,3-b]pyrazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines